ethyl {2-[2-(3-bromobenzylidene)hydrazino]-1,3-thiazol-4-yl}acetate

• IUPAC Name: ethyl 2-[2-[(2Z)-2-[(3-bromophenyl)methylidene]hydrazinyl]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C14H14BrN3O2S/c1-2-20-13(19)7-12-9-21-14(17-12)18-16-8-10-4-3-5-11(15)6-10/h3-6,8-9H,2,7H2,1H3,(H,17,18)/b16-8-
• InChI Key: FOZXHQJTPSUIEJ-PXNMLYILSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NN=CC2=CC(=CC=C2)Br
• Isomeric SMILES: CCOC(=O)CC1=CSC(=N1)N/N=C\C2=CC(=CC=C2)Br
• Molecular Formula: C14H14BrN3O2S
• Molecular Weight: 368.25 g/mol

Description

Ethyl {2-[2-(3-bromobenzylidene)hydrazino]-1,3-thiazol-4-yl}acetate is a chemical compound that has been studied extensively for its potential applications in scientific research.

Scientific Research Applications

Ethyl {2-[2-(3-bromobenzylidene)hydrazino]-1,3-thiazol-4-yl}acetate has been studied for its potential applications in scientific research. One of the main areas of research has been in the field of medicinal chemistry, where the compound has been investigated for its potential use as a drug candidate. It has also been studied for its potential applications in the field of biochemistry, where it has been used as a tool to investigate various biochemical pathways.

Mechanism of Action

The exact mechanism of action of ethyl {2-[2-(3-bromobenzylidene)hydrazino]-1,3-thiazol-4-yl}acetate is not fully understood. However, it is believed to act by inhibiting certain enzymes or proteins in the body, which can lead to changes in various biochemical pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In particular, it has been shown to have anti-inflammatory and anti-cancer properties. It has also been shown to have potential applications in the treatment of various diseases, including Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl {2-[2-(3-bromobenzylidene)hydrazino]-1,3-thiazol-4-yl}acetate in lab experiments is its potential to act as a tool to investigate various biochemical pathways. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many potential future directions for research on ethyl {2-[2-(3-bromobenzylidene)hydrazino]-1,3-thiazol-4-yl}acetate. One area of research could be to investigate its potential applications in the treatment of various diseases, including Alzheimer's disease and Parkinson's disease. Another area of research could be to investigate its potential as a drug candidate for the treatment of cancer. Additionally, further research could be conducted to fully understand its mechanism of action and potential side effects.

Synthesis Methods

Ethyl {2-[2-(3-bromobenzylidene)hydrazino]-1,3-thiazol-4-yl}acetate can be synthesized through a multi-step process that involves the reaction of various reagents. The synthesis method typically involves the reaction of 3-bromobenzaldehyde with thiosemicarbazide in the presence of acetic acid to form 2-(3-bromobenzylidene)hydrazinecarbothioamide. This compound is then reacted with ethyl bromoacetate in the presence of triethylamine to produce this compound.